Cas no 2137714-49-7 (1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one)

• Product Name: 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
• CAS No: 2137714-49-7
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 6313310
• PubChem ID: 165740289
• Update Time: 2025-08-05

1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
• EN300-744985
• 2137714-49-7
• 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one

• Inchi： 1S/C13H15BrO2/c1-3-4-11(15)12-7-9-5-8(2)6-10(14)13(9)16-12/h5-6,12H,3-4,7H2,1-2H3
• InChI Key： OKCLCLVTKFYZJI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1OC(C(CCC)=O)C2

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one

Introduction to 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS No. 2137714-49-7)

The compound 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one, identified by the CAS registry number 2137714-49-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene ring and a furan ring. The presence of a bromine atom at the 7-position and a methyl group at the 5-position further distinguishes this compound, making it unique in terms of its chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their properties in depth. The benzofuran framework is particularly interesting due to its structural similarity to natural products and its ability to participate in various biochemical pathways. The ketone group at the butanone moiety adds another layer of functionality, making this compound a versatile building block for further chemical modifications.

One of the most promising applications of this compound lies in its potential use as a precursor in drug discovery. The bromine atom serves as an excellent leaving group, enabling substitution reactions that can lead to the formation of diverse derivatives. These derivatives can be screened for their biological activity against various disease targets, such as cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted the importance of such compounds in modulating cellular signaling pathways, particularly those involving protein kinases and other enzymes.

In addition to its role in medicinal chemistry, this compound also finds applications in materials science. The rigid aromatic framework of the benzofuran ring system contributes to the stability and electronic properties of materials derived from this compound. Researchers are actively exploring its use in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The methyl group at the 5-position further enhances the molecule's compatibility with various synthetic strategies, making it a valuable component in material synthesis.

The synthesis of 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-1-one involves a series of carefully designed reactions that highlight modern synthetic techniques. The starting material is typically derived from natural products or synthetic precursors, which undergo a sequence of oxidation, cyclization, and substitution reactions to yield the final product. The use of catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, conformational preferences, and electronic properties. Such data are crucial for understanding the compound's behavior in different chemical environments and for designing experiments to explore its reactivity further.

In conclusion, CAS No. 2137714-49-7, or 1-(7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-2-yl)butan-one, represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, functional groups, and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and synthetic chemistry. As our understanding of this compound continues to grow, so does its potential to contribute to groundbreaking innovations in these fields.